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Compound of Interest

Methyl 2-oxo-1-
Compound Name:
cycloheptanecarboxylate

Cat. No.: B1346456

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the known physical properties of Methyl 2-oxo-
1-cycloheptanecarboxylate (CAS No: 52784-32-4), a key chemical intermediate in various
organic syntheses. The information is compiled for professionals in research and development
who require precise data for reaction planning, process scale-up, and safety assessments.

Core Physical and Chemical Properties

Methyl 2-oxo0-1-cycloheptanecarboxylate is a cyclic 3-keto ester.[1] Its physical state is
typically a colorless to pale-yellow or yellow-brown liquid.[1] The compound's structure,
featuring a cycloheptane ring with both a ketone and a methyl ester functional group, dictates
its physical characteristics and reactivity.[1][2]

Quantitative Data Summary

The following table summarizes the key quantitative physical properties of Methyl 2-oxo-1-
cycloheptanecarboxylate. This data is compiled from publicly available chemical databases
and supplier specifications.
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Property Value Conditions Source
Molecular Formula CoH1403 - [11[3]
Molecular Weight 170.21 g/mol - [3][4]
Boiling Point 112-114 °C at 10 mmHg [2][4]
Density 1.09 g/mL at 25 °C [2][4]
Refractive Index
1.474 at 20 °C [4]
(n20/D)
Flash Point >230 °F (>110 °C) Closed Cup [2]
N Sparingly soluble (12
Water Solubility at 25 °C [1]
g/L)
Organic Solvent
B Soluble - [2]
Solubility
pKa (Predicted) 12.04 £ 0.20 - [1]

Experimental Protocols for Property Determination

While specific experimental records for this compound are not publicly detailed, the
determination of its core physical properties follows standard laboratory methodologies. The
protocols outlined below are generalized procedures typical for characterizing liquid organic
compounds.

Boiling Point Determination

The boiling point was likely determined under reduced pressure (vacuum distillation) to prevent
thermal decomposition, a common practice for high-boiling-point organic molecules.

o Apparatus: A distillation apparatus equipped with a short-path distillation head, a
thermometer, a vacuum pump, and a manometer.

e Methodology:

o The compound is placed in a round-bottom flask with boiling chips.
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o The apparatus is assembled and connected to a vacuum pump.

o The pressure is reduced to a stable value (e.g., 10 mmHg) as measured by the
manometer.

o The flask is heated gently.

o The temperature at which the liquid boils and its vapor condenses on the thermometer
bulb is recorded as the boiling point at that specific pressure.

Density Measurement

Density is typically measured using a pycnometer or a digital density meter for high accuracy.

o Apparatus: A pycnometer of a known volume, an analytical balance, and a temperature-
controlled water bath.

o Methodology:
o The empty pycnometer is weighed precisely.
o Itis then filled with the sample liquid, ensuring no air bubbles are present.

o The filled pycnometer is placed in a water bath to bring it to a constant temperature (e.g.,
25 °C).

o The pycnometer is removed, dried, and weighed again.

o The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Refractive Index Measurement

The refractive index is a measure of how light propagates through the substance and is a
useful indicator of purity.

o Apparatus: An Abbé refractometer with a sodium lamp (D-line, 589 nm) and a circulating
water bath for temperature control.
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o Methodology:

o The refractometer prisms are cleaned and calibrated with a standard (e.g., distilled water).

[¢]

A few drops of the sample are placed on the lower prism.

[¢]

The prisms are closed, and the temperature is allowed to equilibrate to 20 °C.

[e]

The user looks through the eyepiece and adjusts the controls until the dividing line
between the light and dark fields is sharp and centered on the crosshairs.

[e]

The refractive index is read directly from the instrument's scale.

Visualized Workflows and Relationships
General Workflow for Physical Property Characterization

The following diagram illustrates a standard workflow for the physical characterization of a
chemical sample like Methyl 2-oxo-1-cycloheptanecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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